Cas no 5331-42-0 (2-cyano-3-phenylpropanoic acid)
5331-42-0 structure
Product name:2-cyano-3-phenylpropanoic acid
2-cyano-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-phenylpropanoic acid
- 2-Cyano-3-phenylpropionic Acid
- Benzenepropanoic acid, a-cyano-
- 2-Cyan-3-phenyl-propionsaeure
- 2-cyano-3-phenyl-propionic acid
- Benzenepropanoic acid,a-cyano
- Benzylcanessigsaeure
- Benzylcyanessigsaeure
- Benzylmalonsaeure-mononitril
- NSC2286
- Benzenepropanoic acid, alpha-cyano-
- phenylmethylcyanoacetic acid
- alpha-Cyanohydrocinnamic acid
- VKFDROJPHCZDTC-UHFFFAOYSA-N
- 5530AJ
- SY018695
- AB0075849
- 2-cyano-3-phenylpropionic acid, AldrichCPR
- DTXSID10901630
- AS-37457
- AKOS006275206
- 2-Cyano-3-phenylpropanoicacid
- FT-0748864
- CS-0171316
- AMY20183
- NoName_763
- 5331-42-0
- DTXSID60277418
- SCHEMBL1344165
- NSC-2286
- MFCD00205073
- 2-CYANO-3-PHENYLPROPIONICACID
- AF-213/30142036
- DA-18010
- 2-cyano-3-phenylpropanoic acid
-
- MDL： MFCD00205073
- Inchi： 1S/C10H9NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6H2,(H,12,13)
- InChI Key： VKFDROJPHCZDTC-UHFFFAOYSA-N
- SMILES： O([H])C(C([H])(C#N)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 174.055504
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.1
- XLogP3: 1.7
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.2±0.1 g/cm3
- Boiling Point: 357.4±30.0 °C at 760 mmHg
- Flash Point: 107.1±18.5 °C
- PSA: 61.09000
- LogP: 1.45348
2-cyano-3-phenylpropanoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H312;H319;H332
- Warning Statement： P280;P310;P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Room temperature
2-cyano-3-phenylpropanoic acid Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-cyano-3-phenylpropanoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7977-1G |
2-cyano-3-phenylpropanoic acid |
5331-42-0 | 95% | 1g |
￥ 679.00 | 2023-04-13 | |
| Fluorochem | 049379-25g |
2-Cyano-3-phenylpropionic acid |
5331-42-0 | 95% | 25g |
￡2324.00 | 2022-03-01 | |
| AstaTech | 59351-5/G |
2-CYANO-3-PHENYLPROPIONIC ACID |
5331-42-0 | 97% | 5g |
$750 | 2023-09-16 | |
| TRC | C998993-500mg |
2-Cyano-3-phenylpropionic Acid |
5331-42-0 | 500mg |
$ 275.00 | 2022-06-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01485-5g |
2-Cyano-3-phenylpropionic Acid |
5331-42-0 | 97% | 5g |
¥7749.0 | 2024-07-18 | |
| eNovation Chemicals LLC | D686310-0.25g |
2-Cyano-3-phenylpropionic Acid |
5331-42-0 | >97% | 0.25g |
$100 | 2023-09-03 | |
| eNovation Chemicals LLC | D686310-1g |
2-Cyano-3-phenylpropionic Acid |
5331-42-0 | >97% | 1g |
$100 | 2024-07-20 | |
| eNovation Chemicals LLC | D686310-10g |
2-Cyano-3-phenylpropionic Acid |
5331-42-0 | >97% | 10g |
$725 | 2024-07-20 | |
| Fluorochem | 049379-5g |
2-Cyano-3-phenylpropionic acid |
5331-42-0 | 95% | 5g |
￡664.00 | 2022-03-01 | |
| Aaron | AR00D9UW-5g |
2-CYANO-3-PHENYLPROPIONIC ACID |
5331-42-0 | 5g |
$363.00 | 2023-12-13 |
2-cyano-3-phenylpropanoic acid Related Literature
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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5. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5331-42-0)2-cyano-3-phenylpropanoic acid
Purity:99%
Quantity:5g
Price ($):337.0